Cas no 902763-86-4 (2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol)

• Product Name: 2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol
• CAS No: 902763-86-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4664544
• Update Time: 2025-06-15

2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol
• CLB76386
• Y6475
• 4,5,6,7-Tetrahydro-1-methyl-1H-indazole-4-ethanol (ACI)
• 2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H16N2O/c1-12-10-4-2-3-8(5-6-13)9(10)7-11-12/h7-8,13H,2-6H2,1H3
• InChI Key： XGXFTDBRTANYKO-UHFFFAOYSA-N
• SMILES： OCCC1CCCC2=C1C=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 38

Additional information on 2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol

Introduction to 2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol (CAS No. 902763-86-4)

2-(1-Methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol, identified by the CAS number 902763-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the indazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 1-position and an ethanol side chain at the 2-position introduces unique chemical and pharmacological properties that make this compound a valuable candidate for further investigation.

The indazole core is a prominent scaffold in drug discovery, known for its role in modulating various biological pathways. Specifically, indazole derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and certain types of cancer. The structural features of 2-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol suggest that it may interact with biological targets in ways that could lead to novel therapeutic effects. For instance, the tetrahydroindazole ring may contribute to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The ethanol side chain in 2-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol could serve as a hinge-binding motif or participate in hydrophobic interactions with protein targets. This feature is particularly relevant in the context of drug design, where optimizing such interactions can enhance binding affinity and selectivity. Studies have shown that modifications at the 4-position of the indazole ring can significantly alter pharmacokinetic properties, making this region a critical focus for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol is its potential as a precursor for more complex derivatives. Researchers have explored various functionalization strategies to enhance its biological activity. For example, introducing additional substituents at the 3-position or 5-position of the indazole ring has been shown to modulate receptor binding affinity. Additionally, the methyl group at the 1-position may provide steric hindrance that influences how the molecule interacts with biological targets. These structural features make 902763-86-4 a versatile building block for medicinal chemists seeking to develop novel therapeutics.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify lead compounds with promising biological activity. In this context, 2-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol has been utilized as an intermediate in several synthetic pathways designed to produce more potent and selective drug candidates. Computational studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cytochrome P450 monooxygenases (CYPs), which are crucial in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing complex heterocyclic compounds like 902763-86-4. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the indazole core with high precision. These methods not only improve yield but also allow for greater control over stereochemistry—a critical factor in determining biological activity. The development of scalable synthetic routes is essential for transitioning promising candidates into clinical trials.

The potential therapeutic applications of 2-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)ethanol are broad and span multiple disease areas. Initial studies have hinted at its utility in treating inflammatory conditions by modulating cytokine production and inhibiting pro-inflammatory enzymes like COX and LOX. Additionally, its structural similarity to known antiviral agents suggests that it may have applications in combating viral infections by interfering with viral replication mechanisms. Further preclinical studies are needed to validate these hypotheses and explore additional therapeutic avenues.

In conclusion,902763-86-4 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising an indazole core with a methyl group at the 1-position and an ethanol side chain at the 2-position—make it a versatile scaffold for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies,2-(1-methyltetrahydropyrazolo[3',4':5',6']indazol]-4(5H)-yl)ethanol is poised to play a pivotal role in advancing drug discovery efforts across various therapeutic domains.